Cas no 1040647-35-5 (N-(2-methoxyphenyl)-4-{6-[(pyridin-3-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide)

• Product Name: N-(2-methoxyphenyl)-4-{6-[(pyridin-3-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide
• CAS No: 1040647-35-5
• MF: C₂₁H₂₃N₇O₂
• MW: 405.453023195267
• CID: 6192431
• PubChem ID: 42111908
• Update Time: 2025-06-10

N-(2-methoxyphenyl)-4-{6-[(pyridin-3-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-4-{6-[(pyridin-3-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide
• F5237-0060
• N-(2-methoxyphenyl)-4-(6-(pyridin-3-ylamino)pyridazin-3-yl)piperazine-1-carboxamide
• N-(2-methoxyphenyl)-4-[6-(pyridin-3-ylamino)pyridazin-3-yl]piperazine-1-carboxamide
• SR-01000921524-1
• AKOS024502159
• 1040647-35-5
• SR-01000921524
• VU0638408-1

• Inchi： 1S/C21H23N7O2/c1-30-18-7-3-2-6-17(18)24-21(29)28-13-11-27(12-14-28)20-9-8-19(25-26-20)23-16-5-4-10-22-15-16/h2-10,15H,11-14H2,1H3,(H,23,25)(H,24,29)
• InChI Key： WRTDHZQWCUBMCC-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=CC=1OC)N1CCN(C2=CC=C(NC3C=NC=CC=3)N=N2)CC1

Computed Properties

• Exact Mass: 405.19132300g/mol
• Monoisotopic Mass: 405.19132300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 95.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N-(2-methoxyphenyl)-4-{6-[(pyridin-3-yl)amino]pyridazin-3-yl}piperazine-1-carboxamide

N-(2-Methoxyphenyl)-4-{6-[(Pyridin-3-Yl)Amino]Pyridazin-3-Yl}Piperazine-1-Carboxamide: A Comprehensive Overview

N-(2-Methoxyphenyl)-4-{6-[(Pyridin-3-Yl)Amino]Pyridazin-3-Yl}Piperazine-1-Carboxamide, identified by the CAS number 1040647-35-5, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities, particularly in the context of drug discovery and development.

The molecular structure of this compound is characterized by a piperazine ring, which serves as a central scaffold, attached to a pyridazine moiety at the 4-position. The pyridazine group is further substituted with a pyridine ring at the 6-position, creating a heterocyclic network that enhances its pharmacological properties. Additionally, the presence of a methoxyphenyl group at the N-position of the piperazine ring introduces electronic and steric effects that can influence bioavailability and target specificity.

Recent studies have highlighted the potential of this compound as a small molecule inhibitor in various therapeutic areas, including oncology and neurodegenerative diseases. Its ability to modulate key signaling pathways, such as those involving kinases or G-protein coupled receptors (GPCRs), makes it an attractive candidate for drug development.

In terms of synthesis, this compound can be synthesized through a multi-step process involving nucleophilic aromatic substitution, amide bond formation, and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring scalability for preclinical and clinical studies.

The pharmacokinetic profile of N-(2-Methoxyphenyl)-4-{6-[(Pyridin-3-Yl)Amino]Pyridazin-3-Yl}Piperazine-1-Carboxamide has been evaluated in preclinical models, demonstrating favorable absorption, distribution, metabolism, and excretion (ADME) properties. These attributes suggest that the compound has potential for oral administration with adequate bioavailability.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets using molecular docking studies. These studies have provided insights into its mechanism of action and guided further optimization efforts to enhance potency and selectivity.

In conclusion, N-(2-Methoxyphenyl)-4-{6-[(Pyridin-3-Yl)Amino]Pyridazin-3-Yl}Piperazine-1-Carboxamide represents a promising lead compound in drug discovery research. Its unique structure, combined with favorable pharmacokinetic properties and potential therapeutic applications, positions it as a valuable asset in the development of novel therapeutics.